Cas no 1004292-98-1 (D-Octahydroindole-2-carboxylic acid-HCl)

• Product Name: D-Octahydroindole-2-carboxylic acid-HCl
• CAS No: 1004292-98-1
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD27952528
• CID: 2086431
• Update Time: 2025-05-20

D-Octahydroindole-2-carboxylic acid-HCl Chemical and Physical Properties

Names and Identifiers

• (2R,3aS,7aS)-Octahydroindole-2-carboxylic Acid Hydrochloride
• octahydro-1H-indole-2-carboxylic acid
• Octahydro-indole-2-carboxylic acid
• 2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic Acid
• L-Octahydroindole-2-carboxylic acid
• Octahydroindole-2-Carboxylic Acid
• D-Octahydroindole-2-carboxylic acid
• (2R)-Octahydro-indole-2-carboxylic acid
• PubChem7288
• 1H-Indole-2-carboxylicacid, octahydro-, (2R,3aS,7aS)-
• 1H-Indole-2-carboxylicacid, octahydro-,
• D-Octahydroindole-2-carboxylic acid-HCl

• MDL： MFCD27952528
• Inchi： 1S/C9H15NO2.ClH/c11-9(12)8-5-6-3-1-2-4-7(6)10-8;/h6-8,10H,1-5H2,(H,11,12);1H
• InChI Key： PONAUWFRJYNGAC-UHFFFAOYSA-N
• SMILES： N1C2C(CCCC2)CC1C(O)=O.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: -1
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Octahydroindole-2-carboxylic acid-HCl

D-Octahydroindole-2-carboxylic acid-HCl (CAS No. 1004292-98-1): A Comprehensive Overview

D-Octahydroindole-2-carboxylic acid-HCl (CAS No. 1004292-98-1) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound, characterized by its unique octahydroindole structure, has gained significant attention due to its potential applications in drug development and asymmetric synthesis. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various laboratory and industrial applications.

The D-Octahydroindole-2-carboxylic acid-HCl is particularly notable for its role in the synthesis of peptidomimetics and bioactive molecules. Researchers are increasingly exploring its utility in designing novel therapeutic agents, especially in the fields of neurology and oncology. The compound's chiral center at the 2-carboxylic acid position allows for the creation of enantiomerically pure products, which is crucial for achieving high selectivity in drug-target interactions.

Recent advancements in synthetic methodologies have highlighted the importance of D-Octahydroindole-2-carboxylic acid-HCl in green chemistry initiatives. With growing concerns about environmental sustainability, chemists are focusing on eco-friendly synthesis routes for such compounds. The demand for chiral building blocks like this one has surged, as they reduce waste and improve efficiency in multi-step syntheses.

In the context of pharmaceutical intermediates, D-Octahydroindole-2-carboxylic acid-HCl serves as a key precursor for several investigational drugs. Its structural motif is found in compounds targeting G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions like hypertension and metabolic disorders. The compound's compatibility with solid-phase peptide synthesis (SPPS) further broadens its applicability in modern drug discovery.

The global market for D-Octahydroindole-2-carboxylic acid-HCl is expanding, driven by the increasing investment in precision medicine and personalized therapies. Pharmaceutical companies are actively seeking high-purity chiral compounds to develop next-generation treatments with fewer side effects. This trend aligns with the rising popularity of structure-activity relationship (SAR) studies, where compounds like D-Octahydroindole-2-carboxylic acid-HCl play a critical role.

From a technical perspective, the synthesis of D-Octahydroindole-2-carboxylic acid-HCl involves sophisticated catalytic processes, including asymmetric hydrogenation and enzymatic resolution. These methods ensure high enantiomeric excess (ee) and yield, meeting the stringent requirements of regulatory agencies. The compound's physicochemical properties, such as its melting point and solubility profile, are well-documented, facilitating its use in various formulations.

In academic circles, D-Octahydroindole-2-carboxylic acid-HCl is frequently discussed in relation to conformational analysis and molecular modeling. Its rigid bicyclic framework makes it an excellent subject for studying intramolecular interactions and steric effects. These insights are invaluable for designing molecules with enhanced bioavailability and target specificity.

The safety profile of D-Octahydroindole-2-carboxylic acid-HCl is another area of interest. While it is generally considered safe for laboratory use, proper handling procedures are recommended to avoid potential irritation. Material safety data sheets (MSDS) provide detailed guidelines for storage and disposal, ensuring compliance with occupational health standards.

Looking ahead, the versatility of D-Octahydroindole-2-carboxylic acid-HCl is expected to drive further innovation in medicinal chemistry. Its integration into combinatorial libraries and high-throughput screening platforms underscores its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone of synthetic and pharmaceutical chemistry.